Cas no 122777-76-8 (N-[2-(acetylamino)thiophen-3-yl]-N-butylacetamide)

N-[2-(acetylamino)thiophen-3-yl]-N-butylacetamide structure
122777-76-8 structure
Product Name:N-[2-(acetylamino)thiophen-3-yl]-N-butylacetamide
CAS No:122777-76-8
MF:C12H18N2O2S
MW:254.348521709442
CID:1215549
PubChem ID:3078777
Update Time:2025-04-20

N-[2-(acetylamino)thiophen-3-yl]-N-butylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(acetylamino)thiophen-3-yl]-N-butylacetamide
    • N-[3-[acetyl(butyl)amino]thiophen-2-yl]acetamide
    • DTXSID80153700
    • Acetamide, N-(2-(acetylamino)-3-thienyl)-N-butyl-
    • N-(2-(Acetylamino)-3-thienyl)-N-butylacetamide
    • BRN 5954088
    • 122777-76-8
    • Inchi: 1S/C12H18N2O2S/c1-4-5-7-14(10(3)16)11-6-8-17-12(11)13-9(2)15/h6,8H,4-5,7H2,1-3H3,(H,13,15)
    • InChI Key: MEYIDFHICPQESD-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1NC(C)=O)N(C(C)=O)CCCC

Computed Properties

  • Exact Mass: 254.10904
  • Monoisotopic Mass: 254.10889899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 77.6Ų

Experimental Properties

  • PSA: 49.41

N-[2-(acetylamino)thiophen-3-yl]-N-butylacetamide Related Literature

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